Cas no 14803-86-2 (3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)-)

3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)- structure
14803-86-2 structure
Product Name:3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)-
CAS No:14803-86-2
MF:C11H13N3O3S
MW:267.304220914841
CID:229637
PubChem ID:888792
Update Time:2025-04-19

3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,1,2-dihydro-5-(3,4,5-trimethoxyphenyl)-
    • 3-(3,4,5-trimethoxyphenyl)-4H-5-mercapto-1,2,4-triazole
    • 3-(3,4,5-trimethoxy-phenyl)-pyrido[3,2-e][1,2,4]triazine
    • 3-(3,4,5-Trimethoxyphenyl)-pyrido< 3,2-e> -as-triazin
    • 3-(3,4,5-Trimethoxy-phenyl)-pyrido< 3,2-e> -as-triazin
    • 3-(3,4,5-trimetossifenil)-5-mercapto-4H-1,2,4-triazolo
    • 5-(3,4,5-trimethoxy-phenyl)-1,2-dihydro-[1,2,4]triazole-3-thione
    • CTK1E6379
    • Pyrido[3,2-e]-1,2,4-triazine, 3-(3,4,5-trimethoxyphenyl)-
    • SCHEMBL12768570
    • HMS2620I21
    • NSC305342
    • 14803-86-2
    • cid_888792
    • MLS000708722
    • SMR000289289
    • 5-(3,4,5-Trimethoxyphenyl)-1H-1,2,4-triazole-3-thiol
    • 5-(3,4,5-trimethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • BDBM46610
    • AKOS005392478
    • 3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazole-5-thiol
    • HMS1691P04
    • MLS-0286658.0001
    • NSC-305342
    • DTXSID40933287
    • AKOS000550261
    • CHEMBL1605787
    • AKOS008963557
    • Inchi: 1S/C11H13N3O3S/c1-15-7-4-6(10-12-11(18)14-13-10)5-8(16-2)9(7)17-3/h4-5H,1-3H3,(H2,12,13,14,18)
    • InChI Key: JBBFYBLTYZGZEJ-UHFFFAOYSA-N
    • SMILES: S=C1NNC(C2C=C(C(=C(C=2)OC)OC)OC)=N1

Computed Properties

  • Exact Mass: 267.06789
  • Monoisotopic Mass: 267.06776246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • PSA: 69.26
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